alpha-Cuparenone
Overview
Description
alpha-Cuparenone is a natural product found in Mannia fragrans and Reboulia hemisphaerica with data available.
Scientific Research Applications
Synthesis Methods
Alpha-Cuparenone, a sesquiterpene, has been the subject of various synthesis methods in scientific research. Bernard et al. (2005) developed a method for synthesizing 2,2-dimethyl cyclopentanones, which are precursors to alpha-Cuparenone, through acid-catalyzed ring expansion of isopropenylcyclobutanols (Bernard et al., 2005). Similarly, Yoshida et al. (2009) achieved the enantioselective total synthesis of alpha-Cuparenone-type sesquiterpenoids, highlighting their antimicrobial activity (Yoshida et al., 2009). Ray and Ray (2007) also presented a novel synthetic route to alpha-Cuparenone via palladium-catalyzed tandem Heck cyclization (Ray & Ray, 2007).
Chemical Properties and Reactions
The chemical properties and reactions involving alpha-Cuparenone have been extensively studied. Srikrishna and Rao (2002) described an efficient methodology for the synthesis of aromatic sesquiterpenes including alpha-Cuparenone, employing a combination of Claisen rearrangement and ring closing metathesis reactions (Srikrishna & Rao, 2002). Additionally, Kumar et al. (2017) presented an asymmetric synthesis of enantiopure cuparenoid sesquiterpenes including alpha-Cuparenone, using Meinwald rearrangement and ring closing metathesis (RCM) reaction (Kumar et al., 2017).
Applications in Medicinal Chemistry
In medicinal chemistry, the applications of alpha-Cuparenone are notable. For instance, Gottumukkala et al. (2012) developed an efficient palladium catalyst for the formation of benzylic quaternary stereocenters, with (-)-alpha-Cuparenone being prepared in just two steps, highlighting its potential in synthetic medicinal chemistry (Gottumukkala et al., 2012).
properties
IUPAC Name |
2,2,3-trimethyl-3-(4-methylphenyl)cyclopentan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O/c1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(15,2)3/h5-8H,9-10H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYQNNBVTDFXXHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2(CCC(=O)C2(C)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
alpha-Cuparenone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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